Cas no 946314-61-0 (ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-61-0
• MF: C₂₀H₂₆N₄O₃S
• MW: 402.510443210602
• CID: 5818764
• PubChem ID: 16883959
• Update Time: 2025-06-08

ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• F5011-0236
• ethyl N-(4-{[(1-benzylpiperidin-4-yl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• ethyl (4-(2-((1-benzylpiperidin-4-yl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• AKOS024488607
• 946314-61-0
• ethyl N-[4-[2-[(1-benzylpiperidin-4-yl)amino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

• Inchi： 1S/C20H26N4O3S/c1-2-27-20(26)23-19-22-17(14-28-19)12-18(25)21-16-8-10-24(11-9-16)13-15-6-4-3-5-7-15/h3-7,14,16H,2,8-13H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： XJDVYYQHTVYPKU-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC)=NC(=C1)CC(NC1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 402.17256188g/mol
• Monoisotopic Mass: 402.17256188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 112Ų

Additional information on ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Professional Introduction to Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946314-61-0)

Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, with the CAS number 946314-61-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this compound is characterized by its intricate arrangement of functional groups, including a thiazole core, a piperidine moiety, and multiple carbamate functionalities. These structural elements contribute to its unique chemical properties and biological interactions.

The thiazole ring is a heterocyclic compound that has been widely studied for its pharmacological properties. It is known to be a key structural component in many bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The presence of the piperidine group in Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate adds another layer of complexity to its potential biological activity. Piperidine derivatives are commonly found in drugs due to their ability to enhance binding affinity and selectivity towards biological targets.

The carbamate functionalities in this compound play a crucial role in modulating its interactions with biological systems. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active compounds. They can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to biological targets such as enzymes and receptors. The specific arrangement of these carbamate groups in Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate likely contributes to its unique pharmacological profile.

Recent research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate exemplifies this approach by incorporating several pharmacophoric elements into a single molecular framework. This design strategy has led to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The synthesis of Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to construct the complex architecture of this compound efficiently. The synthesis typically begins with the preparation of key intermediates such as 1-benzylpiperidine derivatives and thiazole-based precursors. These intermediates are then coupled together through multi-step reactions involving condensation, cyclization, and functional group transformations.

The biological activity of Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been evaluated in various preclinical studies. These studies have shown that the compound exhibits promising activity against several targets relevant to human health. For instance, preliminary data suggest that it may have inhibitory effects on certain enzymes involved in inflammation and cancer progression. Additionally, the compound's ability to interact with specific receptors has been explored, indicating potential applications in treating neurological disorders.

The development of new drug candidates often involves rigorous testing to assess their safety and efficacy before they can be translated into clinical use. Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is currently undergoing further investigation to determine its pharmacokinetic properties and potential therapeutic applications. Researchers are particularly interested in understanding how the compound's structure influences its interactions with biological targets and how these interactions can be optimized for therapeutic benefit.

The role of computational chemistry and molecular modeling in drug discovery cannot be overstated. These tools have been instrumental in predicting the binding modes of Ethyl N-(4-{(1-benzylpiperidin-4-yl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate to biological targets and guiding the design of novel derivatives with improved properties. By leveraging these computational methods, scientists can accelerate the discovery process and reduce the time required to bring new drugs to market.

In conclusion, Ethyl N-(4-{(1-benzylpiperidin-4-yll)-{cam}b{a}m{-}oym{e}th{-}y{l}{^-}l{-}l{-}3{-}t{h{a}iz{-}o{l}{^-}l{-}2{-}y{l})cam{b}{a}m{a}{t{e}} (CAS No. 94631461l00l is a structurally complex organic compound with significant potential for further development as a therapeutic agent. Its unique combination of functional groups makes it an attractive candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this compound, it is likely that it will play an important role in the development of next-generation pharmaceuticals.